Cas no 2137036-55-4 ((2S)-2-amino-1-(5-methylfuran-3-yl)propan-1-one)

• Product Name: (2S)-2-amino-1-(5-methylfuran-3-yl)propan-1-one
• CAS No: 2137036-55-4
• MF: C₈H₁₁NO₂
• MW: 153.178442239761
• CID: 6599049
• PubChem ID: 96734130
• Update Time: 2025-08-05

(2S)-2-amino-1-(5-methylfuran-3-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• (2S)-2-amino-1-(5-methylfuran-3-yl)propan-1-one
• 2137036-55-4
• EN300-796208

• Inchi： 1S/C8H11NO2/c1-5-3-7(4-11-5)8(10)6(2)9/h3-4,6H,9H2,1-2H3/t6-/m0/s1
• InChI Key： XXSRVUDGDKKUHR-LURJTMIESA-N
• SMILES： O1C=C(C=C1C)C([C@H](C)N)=O

Computed Properties

• Exact Mass: 153.078978594g/mol
• Monoisotopic Mass: 153.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 56.2Ų

Additional information on (2S)-2-amino-1-(5-methylfuran-3-yl)propan-1-one

The Compound CAS No. 2137036-55-4: (2S)-2-amino-1-(5-methylfuran-3-yl)propan-1-one

(2S)-2-amino-1-(5-methylfuran-3-yl)propan-1-one, also known by its CAS number 2137036-55-4, is a chiral organic compound with significant potential in the fields of pharmacology and organic synthesis. This compound is characterized by its unique structure, which includes a propanone backbone with an amino group at the second position and a substituted furan ring at the first position. The presence of the (S)-configuration at the chiral center adds to its stereochemical complexity and biological relevance.

The molecular formula of this compound is C9H13NO, and it has a molecular weight of 149.2 g/mol. Its structure consists of a three-carbon chain (propanone) with a ketone group at one end and an amino group at the second carbon. The furan ring, substituted with a methyl group at the 5-position, adds aromaticity and potential for further functionalization. This combination of functional groups makes it a versatile molecule for various applications in drug discovery and chemical synthesis.

Recent studies have highlighted the importance of (2S)-2-amino-1-(5-methylfuran-3-yl)propan-1-one in medicinal chemistry. Researchers have explored its role as a building block for constructing bioactive molecules, particularly in the development of enzyme inhibitors and receptor agonists. The compound's ability to form hydrogen bonds due to its amino and ketone groups makes it an attractive candidate for interactions with biological targets such as proteins and nucleic acids.

In terms of synthesis, several methods have been reported to prepare this compound. One common approach involves the condensation of an amino alcohol with a substituted furan aldehyde, followed by oxidation to form the ketone group. The stereochemistry at the chiral center can be controlled using asymmetric induction techniques, ensuring the formation of the desired (S)-enantiomer. Recent advancements in catalytic asymmetric synthesis have further enhanced the efficiency and selectivity of these methods.

The pharmacological properties of (2S)-2-amino-1-(5-methylfuran-3-yl)propan-1-one have been studied extensively. In vitro assays have demonstrated its potential as an inhibitor of certain enzymes involved in metabolic pathways. For instance, studies have shown that this compound can modulate the activity of kinases and proteases, making it a promising lead for drug development against conditions such as cancer and neurodegenerative diseases.

Moreover, this compound has been investigated for its role in bioisosteric replacements in drug design. Its structural flexibility allows chemists to replace certain functional groups with others while maintaining biological activity, thereby optimizing pharmacokinetic properties such as solubility and bioavailability.

In terms of applications, (2S)-2-amino-1-(5-methylfuran-3-yl)propan-1-one serves as a valuable intermediate in the synthesis of more complex molecules. Its use in peptide synthesis and as a precursor for heterocyclic compounds has been well-documented. Recent research has also explored its potential in click chemistry reactions, where it acts as a scaffold for constructing diverse libraries of compounds with therapeutic potential.

The safety profile of this compound is another area of interest. While it is not classified as a hazardous or controlled substance under current regulations, proper handling procedures should be followed due to its organic nature. Occupational exposure limits and storage guidelines are recommended to ensure safe use in laboratory settings.

In conclusion, CAS No. 2137036-55-4, or (2S)-2-amino-1-(5-methylfuran-3-yli)propanon, stands out as a significant molecule in contemporary organic chemistry and pharmacology. Its unique structure, stereochemical properties, and versatile functional groups make it an invaluable tool for researchers seeking to develop novel therapeutic agents and advanced chemical compounds.